2-{[4-(Diethylamino)benzyl]amino}-1-phenylethanol

• IUPAC Name: 2-[[4-(diethylamino)phenyl]methylamino]-1-phenylethanol
• InChI: InChI=1S/C19H26N2O/c1-3-21(4-2)18-12-10-16(11-13-18)14-20-15-19(22)17-8-6-5-7-9-17/h5-13,19-20,22H,3-4,14-15H2,1-2H3
• InChI Key: OVKOBLMISUALPP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)CNCC(C2=CC=CC=C2)O
• Molecular Formula: C19H26N2O
• Molecular Weight: 298.4 g/mol
• CAS RN: 880810-13-9

Description

“2-{[4-(Diethylamino)benzyl]amino}-1-phenylethanol” is a chemical compound with the molecular formula C19H26N2O. It has an average mass of 298.422 Da and a monoisotopic mass of 298.204498 Da. This product is intended for research use only.

Molecular Structure Analysis

The molecular structure of “this compound” is defined by its molecular formula, C19H26N2O. Unfortunately, the specific structural details or a diagram of the molecule were not found in the search results.

Scientific Research Applications

Polymer Synthesis and Modification

Compounds similar to "2-{[4-(Diethylamino)benzyl]amino}-1-phenylethanol" have been utilized in the synthesis and modification of polymers. Phenyl 4-(4-octyloxybenzylamino)benzoate derivatives, for example, polymerize to give well-defined aromatic polyamides with potential applications in creating materials with specific thermal and mechanical properties. Such polymers exhibit high thermal stability, solubility in polar solvents, and can form transparent, flexible films, which are desirable attributes for materials used in electronic and optical devices (Yokozawa et al., 2002).

Optical Resolution and Chiral Applications

The optical resolution of compounds similar to "this compound" has been explored for their potential in enantioselective synthesis and as chiral auxiliaries. Optical resolution processes have been applied to achieve enantiomeric purity in other aromatic amino alcohols, which are then used as resolving agents or in asymmetric synthesis, underscoring the potential for such compounds in stereochemical applications and pharmaceutical synthesis (Saigo et al., 1982).

Photophysical and Electrochemical Applications

Derivatives of aromatic amines and amino alcohols have been studied for their photophysical properties, demonstrating potential applications in fluorescent materials and sensors. For example, benzimidazole and benzoxazole derivatives exhibit unique emission properties that can be tuned through structural modifications, suggesting the potential for "this compound" derivatives in optical and sensor technologies. These materials are characterized by their thermal stability and unique emission characteristics, making them suitable for use in organic electronics and fluorescence-based sensing applications (Padalkar et al., 2011).

Safety and Hazards

While the safety data sheet for “2-{[4-(Diethylamino)benzyl]amino}-1-phenylethanol” was not found, a related compound, 2-Amino-1-phenylethanol, is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.